N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide

• IUPAC Name: N-(1-benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide
• InChI: InChI=1S/C16H18ClNO3/c17-9-15(19)18(11-16(20)5-1-6-16)10-12-2-3-14-13(8-12)4-7-21-14/h2-4,7-8,20H,1,5-6,9-11H2
• InChI Key: IHLMYEVEGPUECU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CN(CC2=CC3=C(C=C2)OC=C3)C(=O)CCl)O
• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol

Description

N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide, also known as BPAM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPAM is a selective positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in synaptic plasticity, learning, and memory.

Mechanism of Action

N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide acts as a selective positive allosteric modulator of the mGluR5 receptor, which is primarily expressed in the central nervous system. Activation of the mGluR5 receptor leads to the activation of intracellular signaling pathways, including the protein kinase C and extracellular signal-regulated kinase pathways, which play a crucial role in synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide has been shown to enhance synaptic plasticity and improve cognitive function in animal models. N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide has also been shown to have anxiolytic and antidepressant-like effects in animal models of anxiety and depression. N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide has been shown to have a low toxicity profile and does not induce significant adverse effects at therapeutic doses.

Advantages and Limitations for Lab Experiments

N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide has several advantages for lab experiments, including its high selectivity for the mGluR5 receptor and its ability to cross the blood-brain barrier. However, N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide is a relatively new compound, and its long-term safety and efficacy have not been fully established. Further research is needed to determine the optimal dosing and administration regimen for N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide.

Future Directions

There are several future directions for research on N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide, including the development of more potent and selective mGluR5 positive allosteric modulators, the investigation of the long-term safety and efficacy of N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide in animal models and humans, and the exploration of the potential therapeutic applications of N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide in the treatment of various neurological disorders. Additionally, further research is needed to elucidate the molecular mechanisms underlying the effects of N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide on synaptic plasticity and cognitive function.

Synthesis Methods

The synthesis of N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide involves a multi-step process that starts with the reaction of 2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide with sodium hydride, followed by the addition of 1-benzofuran-5-carbaldehyde. The reaction mixture is then heated and stirred for several hours, resulting in the formation of N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide. The yield of the synthesis process is typically around 50%, and the purity of the final product can be increased through recrystallization.

Scientific Research Applications

N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide has been extensively studied in the field of neuroscience due to its potential as a therapeutic agent for the treatment of various neurological disorders, including depression, anxiety, and addiction. N-(1-Benzofuran-5-ylmethyl)-2-chloro-N-[(1-hydroxycyclobutyl)methyl]acetamide has been shown to enhance synaptic plasticity and improve cognitive function in animal models, making it a promising candidate for the development of novel cognitive enhancers.